Cas no 955127-80-7 (1H-Indazole-5-carboxaldehyde, 3-methyl-)

• Product Name: 1H-Indazole-5-carboxaldehyde, 3-methyl-
• CAS No: 955127-80-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1001597
• PubChem ID: 45121478
• Update Time: 2025-04-20

1H-Indazole-5-carboxaldehyde, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxaldehyde, 3-methyl-
• 3-methyl-1H-indazole-5-carbaldehyde
• 3-methyl-2H-indazole-5-carbaldehyde
• 1H-Indazole-5-carboxaldehyde, 3-methyl-
• MFCD16987568
• MB15065
• DTXSID201288203
• SCHEMBL181661
• CS-0433501
• SCHEMBL23773392
• 3-METHYL-1H-INDAZOLE-5-CARBOXALDEHYDE
• 955127-80-7
• FGBHCSVATHXMLX-UHFFFAOYSA-N
• G71664

• Inchi： 1S/C9H8N2O/c1-6-8-4-7(5-12)2-3-9(8)11-10-6/h2-5H,1H3,(H,10,11)
• InChI Key： FGBHCSVATHXMLX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C(C=1)=C(C)NN=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų